Cas no 209960-26-9 (3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene)

• Product Name: 3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene
• CAS No: 209960-26-9
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 2142358
• PubChem ID: 21876645
• Update Time: 2025-10-31

3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene
• 3-Fluoro4-(2-methyl-imidazol-1-yl)nitrobenzene
• 3-Fluoro-4-(2-methylimidazol-1-yl)nitrobenzene
• OFQPXQKCDVRGCK-UHFFFAOYSA-N
• 209960-26-9
• DB-294253
• STK353491
• 1-(2-fluoro-4-nitrophenyl)-2-methyl-1H-imidazole
• 3-Fluoro-4(2-methylimidazol-1-yl)nitrobenzene
• AKOS005168871
• SCHEMBL3836024

• Inchi： 1S/C10H8FN3O2/c1-7-12-4-5-13(7)10-3-2-8(14(15)16)6-9(10)11/h2-6H,1H3
• InChI Key： OFQPXQKCDVRGCK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene

Professional Introduction to 3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene (CAS No. 209960-26-9)

3-Fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 209960-26-9, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a nitro group and a fluoro substituent on a benzene ring coupled with a 2-methyl-imidazole moiety, has garnered attention due to its potential applications in medicinal chemistry and material science.

The structural attributes of 3-fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene make it a versatile intermediate for synthesizing various bioactive molecules. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, allowing for diverse chemical modifications. Such characteristics are particularly valuable in the development of novel pharmaceuticals, where precise molecular tuning can lead to improved efficacy and selectivity.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards fluorinated aromatic compounds. The fluoro group, in particular, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. Studies have demonstrated that incorporating fluorine into molecular structures can lead to enhanced pharmacokinetic profiles, making 3-fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene a promising candidate for further exploration.

The nitro group in this compound also plays a crucial role in its chemical behavior. Nitroaromatics are well-documented for their utility in medicinal chemistry due to their reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of additional functional groups, enabling the synthesis of complex derivatives with tailored biological activities. Researchers have leveraged these characteristics to develop molecules with potential therapeutic applications ranging from anti-inflammatory to anticancer agents.

Recent advancements in computational chemistry have further highlighted the significance of 3-fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene. Molecular modeling studies have revealed that the combination of the fluoro and nitro substituents optimizes interactions with biological targets, enhancing binding affinity. These insights have guided experimental efforts, leading to the discovery of novel lead compounds with promising pharmacological properties.

The 2-methyl-imidazole moiety in the structure of 3-fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene adds another layer of complexity and functionality. Imidazole derivatives are known for their diverse biological activities, including antifungal, antimicrobial, and anti-inflammatory effects. By integrating this moiety into a nitroaromatic framework, researchers aim to develop hybrid molecules that combine the advantages of both structural motifs.

In conclusion, 3-fluoro-4-(2-methyl-imidazol-1-yl)nitrobenzene represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for synthesizing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in the development of next-generation therapeutics.